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Compound of Interest

Compound Name: Calcium hexametaphosphate

Cat. No.: B13741668 Get Quote

An In-Depth Technical Guide to Calcium
Hexametaphosphate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium hexametaphosphate is an inorganic compound with the chemical formula Ca₃P₆O₁₈.

It is the calcium salt of hexametaphosphoric acid, a cyclic polyphosphate. It is important to

distinguish calcium hexametaphosphate from calcium metaphosphate, a related but

chemically distinct compound with the formula Ca(PO₃)₂. Due to the limited availability of

specific research data on calcium hexametaphosphate, this guide also incorporates relevant

information on the hexametaphosphate anion and its sodium salt to provide a broader context

for its potential properties and applications.

Chemical and Physical Properties
The following table summarizes the known chemical and physical properties of calcium
hexametaphosphate. Data for the more extensively studied sodium hexametaphosphate is

included for comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13741668?utm_src=pdf-interest
https://www.benchchem.com/product/b13741668?utm_src=pdf-body
https://www.benchchem.com/product/b13741668?utm_src=pdf-body
https://www.benchchem.com/product/b13741668?utm_src=pdf-body
https://www.benchchem.com/product/b13741668?utm_src=pdf-body
https://www.benchchem.com/product/b13741668?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13741668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Calcium
Hexametaphosphate

Sodium
Hexametaphosphate (for
comparison)

Chemical Formula Ca₃P₆O₁₈[1][2] Na₆P₆O₁₈[3][4]

CAS Number 10102-76-8[1][2] 10124-56-8[5]

Molecular Weight 594.07 g/mol [2] 611.77 g/mol [4]

Appearance Data not available White crystals[4]

Solubility in Water Data not available Soluble[4]

Melting Point Data not available 628 °C[4]

Boiling Point Data not available 1,500 °C[4]

Density Data not available 2.484 g/cm³[4]

Synonyms

Tricalcium

hexaoxocyclohexaphosphoxan

e-2,4,6,8,10,12-hexakis(olate)

[1]

Calgon S, Graham's salt,

Hexasodium

metaphosphate[4]

Synthesis
Specific synthesis protocols for calcium hexametaphosphate (CAS 10102-76-8) are not

readily available in published literature. However, a general synthesis for hexametaphosphates

involves the thermal dehydration of the corresponding dihydrogen phosphate. For instance,

sodium hexametaphosphate is prepared by heating monosodium orthophosphate to first

generate sodium acid pyrophosphate, which is then heated at a higher temperature followed by

rapid cooling.[4] A plausible, though not experimentally verified, route for calcium
hexametaphosphate could involve a similar thermal condensation of calcium dihydrogen

phosphate or a salt-exchange reaction between sodium hexametaphosphate and a soluble

calcium salt.
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While specific applications for calcium hexametaphosphate are not widely documented, the

properties of the hexametaphosphate anion and other calcium phosphate compounds suggest

several potential uses in research and drug development.

Chelating and Sequestrant Agent: Hexametaphosphates are excellent chelating agents for

divalent and trivalent metal ions.[6] This property is valuable in drug formulations to prevent

the degradation of active pharmaceutical ingredients (APIs) that can be catalyzed by metal

ions.[6] Calcium hexametaphosphate is used as a sequestrant in the food industry.

Emulsifying and Dispersing Agent: In pharmaceutical formulations, hexametaphosphates can

act as emulsifying and dispersing agents, which is crucial for the stability of emulsions and

suspensions in products like topical creams and lotions.[6]

Drug Delivery Systems: Calcium phosphate-based nanomaterials are extensively

researched for their potential in drug delivery due to their biocompatibility and

biodegradability.[3][7] These materials can encapsulate and protect therapeutic agents,

allowing for controlled and targeted release.[3][8] While not specific to the

hexametaphosphate form, this highlights a significant area of research for calcium

phosphate compounds.

Experimental Protocols
Detailed experimental protocols involving calcium hexametaphosphate are scarce. However,

research on sodium hexametaphosphate (SHMP) provides a valuable framework for studying

the biological effects of the hexametaphosphate anion, particularly its interaction with calcium

signaling. The following protocol is adapted from a study on the induction of calcium signaling

by SHMP in mouse oocytes.[1][9]

Objective: To investigate the effect of hexametaphosphate on intracellular calcium levels in

mammalian cells.

Materials:

Sodium Hexametaphosphate (SHMP)

Deionized water
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0.45 µm pore size filter

Culture medium appropriate for the cell type (e.g., M16 medium for oocytes)

Calcium-sensitive fluorescent indicator (e.g., Oregon Green 488 BAPTA-1 AM)

Fluorescence microscope

Procedure:

Preparation of SHMP Solution: Dissolve SHMP in deionized water to a stock concentration of

10 mg/mL (approximately 16.3 mM).[1]

Filter the solution using a 0.45 µm pore size filter.[1]

Age the SHMP solution by storing it at room temperature for at least 2 days before use, as

immediate use may not show activity.[1]

Cell Culture and Loading with Calcium Indicator:

Culture the target cells under appropriate conditions.

Incubate the cells with a calcium-sensitive fluorescent indicator according to the

manufacturer's instructions to allow for intracellular loading.

SHMP Treatment and Imaging:

Prepare the final working concentration of SHMP (e.g., 1 mg/mL or 1.63 mM) in the cell

culture medium.[1]

Replace the existing medium with the SHMP-containing medium.

Immediately begin time-lapse fluorescence microscopy to monitor changes in intracellular

calcium concentration, indicated by changes in fluorescence intensity.[1]

Acquire images at regular intervals (e.g., every 10 minutes) for a duration of up to 2 hours.

[1]
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Data Analysis:

Measure the fluorescence intensity of individual cells over time.

Compare the changes in fluorescence in SHMP-treated cells to untreated control cells to

determine the effect of hexametaphosphate on intracellular calcium levels.

Signaling Pathways and Logical Relationships
Recent studies suggest that sodium hexametaphosphate can act as an inducer of calcium

signaling in mammalian cells, such as mouse oocytes.[1][9] The exact mechanism is still under

investigation, but it is hypothesized to involve interactions with cell surface receptors that lead

to an influx of extracellular calcium or release from intracellular stores.
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Caption: Proposed pathway for hexametaphosphate-induced calcium signaling.
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Caption: Experimental workflow for studying hexametaphosphate's effect on calcium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13741668?utm_src=pdf-body-img
https://www.benchchem.com/product/b13741668?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13741668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Sodium Hexametaphosphate Serves as an Inducer of Calcium Signaling - PMC
[pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Preparation and application of calcium phosphate nanocarriers in drug delivery - PMC
[pmc.ncbi.nlm.nih.gov]

4. Application of calcium phosphate as a controlled-release device - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. onepetro.org [onepetro.org]

6. alchembio.com [alchembio.com]

7. Biological and Medical Applications of Calcium Phosphate Nanoparticles - PMC
[pmc.ncbi.nlm.nih.gov]

8. Application of Calcium Phosphate as a Controlled-Release Device [jstage.jst.go.jp]

9. Sodium Hexametaphosphate Serves as an Inducer of Calcium Signaling - PubMed
[pubmed.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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